(1R*,2R*)-N-(1-methyl-4-morpholin-4-yl-1H-indazol-3-yl)-2-phenylcyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of indazole derivatives, including compounds similar to the one , involves the condensation of cyclopropane-1-carboxylic acid derivatives with morpholino-1H-indazol-3-amine, which is prepared from 2,6-difluorobenzonitrile through amination with morpholine followed by cyclization with hydrazine hydrate (Lu et al., 2020).
Molecular Structure Analysis
The molecular structure of these compounds has been elucidated through single-crystal X-ray analysis, revealing a monoclinic system with distinct geometric bond lengths and angles. Density Functional Theory (DFT) has been employed to compare the optimized geometric parameters with X-ray diffraction values, providing insights into the molecular electrostatic potential and reaction sites (Lu et al., 2020).
Chemical Reactions and Properties
These indazole derivatives have been shown to possess significant inhibitory activity against various cancer cell lines, indicating their potential as antitumor agents. The synthesis route allows for the introduction of different substituents, influencing the biological activity and chemical properties of the final compounds (Lu et al., 2020).
Physical Properties Analysis
The physical properties of these compounds, such as solubility and crystallinity, are determined by their molecular structure and substituents. The crystalline form and stability are essential for their biological efficacy and are characterized using X-ray crystallography and DFT calculations.
Chemical Properties Analysis
The chemical properties, including reactivity and stability, are influenced by the molecular framework and electronic configuration of the indazole core and its substituents. The HOMO-LUMO gap and electrostatic potential maps derived from DFT calculations offer insights into the compounds' reactivity, aiding in the design of derivatives with enhanced biological activities (Lu et al., 2020).
properties
IUPAC Name |
(1R,2R)-N-(1-methyl-4-morpholin-4-ylindazol-3-yl)-2-phenylcyclopropane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O2/c1-25-18-8-5-9-19(26-10-12-28-13-11-26)20(18)21(24-25)23-22(27)17-14-16(17)15-6-3-2-4-7-15/h2-9,16-17H,10-14H2,1H3,(H,23,24,27)/t16-,17+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSMSSKJVNWNIGP-DLBZAZTESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=CC=C2)N3CCOCC3)C(=N1)NC(=O)C4CC4C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C2=C(C(=CC=C2)N3CCOCC3)C(=N1)NC(=O)[C@@H]4C[C@H]4C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.